Cas no 797-58-0 (18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-)

18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17α)- is a synthetic steroid derivative with a modified pregnane skeleton, featuring a 13-ethyl substitution and a 17α-hydroxy group. This structural configuration enhances its stability and bioavailability, making it suitable for specialized pharmaceutical or research applications. The compound's unsaturated 4-en-3-one moiety is characteristic of many bioactive steroids, suggesting potential interactions with steroid receptors or enzymes. Its precise pharmacological profile depends on further functionalization or context of use. The 13-ethyl group may influence metabolic resistance, while the 17α-hydroxy group could modulate solubility or binding affinity. This compound serves as a versatile intermediate for steroid synthesis or mechanistic studies.

18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)- structure

797-58-0 structure

Product Name:18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-

CAS No:797-58-0

MF:C₂₁H₃₂O₂

MW:316.477586746216

CID:564668

PubChem ID:66255

Update Time:2025-05-27

18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)- Chemical and Physical Properties

Names and Identifiers

- 18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-
- Norbolethone
- α-Norbolethone
- Aids125925
- Aids-125925
- Norbalethone
- Gon-4-en-3-one,17.alpha.-diethyl-17-hydroxy-
- D05204
- O60979L83F
- 797-58-0
- dl-13,17a-Diethyl-17-hydroxygon-4-en-3-one
- NORBOLETHONE [MI]
- WLN: L E5 B666 OV MUTJ E2 FQ F2
- Norbolhetone
- (+/-)-17a-Ethyl-18-homo-19-nortestosterone
- Norboletonum [INN-Latin]
- (+/-)-13-ethyl-17-hydroxy-18,19-Dinor-17a-pregn-4-en-3-one
- Genabol
- AKOS030253215
- NS00067955
- (17.ALPHA.)-13-ETHYL-17-HYDROXY-18,19-DINORPREGN-4-EN-3-ONE
- NSC89791
- 1235-15-0
- Norboletone
- 13,17.ALPHA.-DIETHYL-17-HYDROXYGON-4-EN-3-ONE
- HY-U00108
- 13.BETA.,17.ALPHA.-DIETHYL-17.BETA.-HYDROXYGON-4-EN-3-ONE
- Norboletona [INN-Spanish]
- 18,19-DINORPREGN-4-EN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-, (+/-)-
- Norboletone, (+)-
- (1S,2R,10R,11S,14S,15S)-14,15-diethyl-14-hydroxytetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
- CHEMBL2105134
- Norbolethone (1.0mg/ml in Acetonitrile)
- (+/-)-13,17a-Diethyl-17b-hydroxygon-4-en-3-one
- MLS002694957
- Norbolethone D-form [MI]
- alpha-Norbolethone
- 18, 13-ethyl-17-hydroxy-
- CS-7144
- 18,19-Dinor-17-alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-, (+-)-
- 18,19-Dinor-17alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
- (17a)-(+/-)-13-ethyl-17-hydroxy-18,19-Dinorpregn-4-en-3-one
- dl-17b-Hydroxy-13b,17a-diethylgon-4-en-3-one
- 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17.alpha.)-
- 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17-alpha)-
- FTBJKONNNSKOLX-XUDSTZEESA-N
- UNII-U3BZU2241A
- Norboletonum
- Norbolethone (USAN)
- 13-Ethyl-17-hydroxy-18,19-dinor-17-alpha-pregn-4-en-3-one
- DL-13,17a-Diethyl-17b-hydroxygon-4-en-3-one
- SCHEMBL548124
- (+/-)-13b,17a-Diethyl-17b-hydroxygon-4-en-3-one
- 18,19-Dinorpregn-4-en-3-one, 13-ethyl-17-hydroxy-, (17alpha)-, (+-)-
- Wy 3475
- 18,19-Dinor-17.alpha.-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
- D-Norbolethone
- (+-)-13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-3-one
- Norbolethone [USAN]
- U3BZU2241A
- (.+-.)-13-Ethyl-17-hydroxy-18,19-dinor-17.alpha.-pregn-4-en-3-one
- DTXSID50154027
- (+-)-13-Ethyl-17-hydroxy-18,19-dinor-17alpha -pregn-4-en-3-one
- DL-Norbolethone
- NSC-89791
- 18, 13-ethyl-17-hydroxy-, (17.alpha.)-
- WY-3475
- UNII-O60979L83F
- 13-ethyl-17-hydroxy-18,19-dinor-17-pregn-4-en-20-yn-3-one
- 18,19-Dinor-17-alpha-pregn-4-en-3-one, 13-ethyl-17-hydroxy-
- 13beta,17alpha-Diethyl-17beta-hydroxygon-4-en-3-one
- Norboletona
- NSC 89791
- Q410981
- NORBOLETONE [MART.]
- dl-13-beta,17-alpha-Diethyl-17-beta-hydroxygon-4-en-3-one
- Norbolethone [USAN:INN]
- 13-ethyl-17-hydroxy-18,19-dinor-17a-pregn-4-en-3-one
- DTXSID801015371
- Norboletone [INN]
- (8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- 3-Ethyl-17-hydroxy-18,19-dinor-pregn-4-en-3-one
- Norbolethone, (+)-
- 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGN-4-EN-3-ONE
- Inchi： 1S/C21H32O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h13,16-19,23H,3-12H2,1-2H3/t16-,17+,18+,19-,20-,21-/m0/s1
- InChI Key： FTBJKONNNSKOLX-XUDSTZEESA-N
- SMILES： O[C@@]1(CC)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O

Computed Properties

Exact Mass: 316.24000
Monoisotopic Mass: 316.24
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 536
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 3.8

Experimental Properties

Density: 1.0382 (rough estimate)
Boiling Point: 395.89°C (rough estimate)
Flash Point: 195.6ºC
Refractive Index: 1.5344 (estimate)
PSA: 37.30000
LogP: 4.65940

18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N62440-5mg	18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-	797-58-0	99%	5mg	￥3252.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N62440-10mg	18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-	797-58-0	99%	10mg	￥5522.0	2022-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N62440-1mg	18,19-Dinorpregn-4-en-3-one,13-ethyl-17-hydroxy-, (17a)-	797-58-0	99%	1mg	￥1622.0	2022-04-27